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Compound of Interest

Compound Name: 11-Phenylundecanoic acid

Cat. No.: B1293663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of

11-Phenylundecanoic acid, a key chemical intermediate for various research and

development applications. This document outlines the available quantitative data from various

suppliers, details potential experimental protocols, and visualizes related chemical logic and

potential (though currently hypothetical) signaling pathway interactions.

Commercial Availability and Supplier Data
11-Phenylundecanoic acid is available from a range of commercial suppliers catering to the

research and pharmaceutical development sectors. The compound is typically offered in

various purities, and it is crucial for researchers to consult the certificate of analysis (CoA) for

specific batch information. Below is a summary of key data from various suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

Benchchem 50696-68-9 C₁₇H₂₆O₂ 262.4 -
For research

use only.

Alfa

Chemistry
3343-24-6 C₁₇H₂₆O₂ 262.39 96%

Also lists

50696-68-9

as an

alternate

CAS.

American

Custom

Chemicals

Corp.

3343-24-6 - - - -

Matrix

Scientific
3343-24-6 - - - -

AK Scientific 3343-24-6 - - - -

Ambeed 3343-24-6 - - - -

Wuhan

Finetech
3343-24-6 C₁₇H₂₆O₂ 262.387 - -

Cole-Parmer 3343-24-6 C₁₇H₂₆O₂ 262.38 99% (titr.)

Provides a

Material

Safety Data

Sheet.

Note on CAS Numbers: It is important to note that 11-Phenylundecanoic acid is associated

with two primary CAS numbers: 50696-68-9 and 3343-24-6. Researchers should verify the

specific CAS number associated with the product from their chosen supplier.

Physicochemical Properties
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Based on available data sheets, the following are typical physicochemical properties of 11-
Phenylundecanoic acid:

Property Value

Appearance Clear light yellow to yellow viscous liquid

Boiling Point 185 °C @ 1.50 mmHg

Flash Point > 93 °C

Molecular Formula C₁₇H₂₆O₂

Molecular Weight ~262.4 g/mol

Stability
Stable under normal temperatures and

pressures.

Incompatibilities Strong oxidizing agents.

Potential Research Applications and Experimental
Protocols
While specific, detailed experimental protocols for 11-Phenylundecanoic acid are not

abundantly available in the public domain, its structural similarity to other functionalized fatty

acids suggests its utility in several research areas. Below are potential applications and

generalized experimental workflows.

Polymer Synthesis
The carboxylic acid functionality of 11-Phenylundecanoic acid makes it a suitable monomer

for the synthesis of polyesters and polyamides. The phenyl group can impart unique thermal

and mechanical properties to the resulting polymers.

Hypothetical Experimental Workflow: Polyester Synthesis
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Reactants

Process

Products11-Phenylundecanoic acid

Inert Atmosphere (N₂ or Ar)Diol (e.g., Ethylene Glycol)

Acid Catalyst (e.g., p-Toluenesulfonic acid)

High Temperature (e.g., 180-220 °C)
Heat

Removal of Water (Dean-Stark trap)
Condensation

Polyester

Water

Gold Substrate Substrate Cleaning
(e.g., Piranha solution) Rinsing and Drying

Immersion in
11-Phenylundecanoic acid solution

(e.g., in Ethanol)

Incubation
(several hours) Rinsing with Solvent Drying under N₂ stream Characterization

(e.g., AFM, XPS, Contact Angle)
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Extracellular

Cellular

11-Phenylundecanoic acid

Cell Membrane

Diffusion or Transport

PPAR Receptor

PPAR-RXR Heterodimer

RXR

PPRE (in DNA)

Binding

Target Gene Transcription

Activation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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